Cas no 26502-58-9 (ETHYL 1-(4-ETHOXYPHENYL)-4-HYDROXY-1H-PYRAZOLE-3-CARBOXYLATE)

• Product Name: ETHYL 1-(4-ETHOXYPHENYL)-4-HYDROXY-1H-PYRAZOLE-3-CARBOXYLATE
• CAS No: 26502-58-9
• MF: C₁₄H₁₆N₂O₄
• MW: 276.287843704224
• MDL: MFCD02361223
• CID: 914545
• PubChem ID: 730289
• Update Time: 2025-06-23

ETHYL 1-(4-ETHOXYPHENYL)-4-HYDROXY-1H-PYRAZOLE-3-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 1-(4-ETHOXYPHENYL)-4-HYDROXY-1H-PYRAZOLE-3-CARBOXYLATE
• 1-(4-Ethoxy-phenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid ethyl ester
• AC1LE4U0
• CTK8H9038
• F1174-1795
• IFLab1_005249
• Oprea1_525142
• Z56805911
• ethyl 1-(4-ethoxyphenyl)-4-hydroxypyrazole-3-carboxylate
• EN300-236214
• BDBM50560147
• SR-01000477037
• STL306077
• HMS1426O13
• AKOS001052585
• SCHEMBL12164813
• 26502-58-9
• SR-01000477037-1
• CHEMBL4750938
• DTXSID30352620
• AF-399/15392071

• MDL： MFCD02361223
• Inchi： 1S/C14H16N2O4/c1-3-19-11-7-5-10(6-8-11)16-9-12(17)13(15-16)14(18)20-4-2/h5-9,17H,3-4H2,1-2H3
• InChI Key： LTNGQELIESBHOI-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)N1C=C(C(C(=O)OCC)=N1)O

Computed Properties

• Exact Mass: 276.11100700g/mol
• Monoisotopic Mass: 276.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 403.0±35.0 °C at 760 mmHg
• Flash Point: 197.5±25.9 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

ETHYL 1-(4-ETHOXYPHENYL)-4-HYDROXY-1H-PYRAZOLE-3-CARBOXYLATE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ETHYL 1-(4-ETHOXYPHENYL)-4-HYDROXY-1H-PYRAZOLE-3-CARBOXYLATE

Ethyl 1-(4-Ethoxyp henyl)-4-Hydroxy-1H-Pyrazole-3-Carboxylate: A Comprehensive Overview

Ethyl 1-(4-Ethoxyp henyl)-4-Hydroxy-1H-Pyrazole-3-Carboxylate, also known by its CAS number 26502-58-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a pyrazole ring system substituted with an ethoxyphenyl group at position 1, a hydroxyl group at position 4, and an ethoxycarbonyl group at position 3. These substituents contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the potential of pyrazole derivatives as scaffolds for developing novel therapeutic agents. Ethyl 1-(4-Ethoxyp henyl)-4-Hydroxy-1H-Pyrazole-3-Carboxylate has been investigated for its anti-inflammatory, antioxidant, and antimicrobial activities. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis.

In addition to its pharmacological applications, Ethyl 1-(4-Ethoxyp henyl)-4-Hydroxy-1H-Pyrazole-3-Carboxylate has also been explored for its role in agrochemicals. Studies have shown that this compound possesses significant insecticidal activity against various agricultural pests, making it a promising candidate for the development of eco-friendly pesticides. The ethoxyphenyl group in its structure plays a crucial role in enhancing its bioavailability and stability, which are essential for its effectiveness in both pharmacological and agrochemical applications.

The synthesis of Ethyl 1-(4-Ethoxyp henyl)-4-Hydroxy-1H-Pyrazole-3-Carboxylate involves a multi-step process that includes nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have optimized these steps to achieve high yields and purity levels. For example, a study published in Organic Process Research & Development described a novel synthetic route that utilizes microwave-assisted synthesis to significantly reduce reaction times while maintaining product quality.

Furthermore, computational studies have been conducted to understand the molecular interactions of Ethyl 1-(4-Ethoxyp henyl)-4-Hydroxy-1H-Pyrazole-3-Carboxylate with target proteins. These studies have provided valuable insights into its binding affinity and selectivity, which are critical factors in drug design. Molecular docking simulations have revealed that the hydroxyl group at position 4 plays a pivotal role in stabilizing interactions with key residues in the active site of target enzymes.

Despite its promising potential, further research is required to fully elucidate the mechanisms underlying the biological activities of Ethyl 1-(4-Ethoxyp henyl)-4-Hydroxy-1H-Pyrazole-3-Carboxylate. Ongoing studies are focusing on optimizing its pharmacokinetic properties to enhance its efficacy as a therapeutic agent. Additionally, efforts are being made to explore its potential as a lead compound for developing new classes of drugs targeting chronic inflammatory diseases and infectious agents.

In conclusion, Ethyl 1-(4-Ethoxyp henyl)-4-Hydroxy-1H-Pyrazole-3-Carboxylate represents a valuable compound with diverse applications in medicine and agriculture. Its unique chemical structure and promising biological activities make it an attractive candidate for further research and development. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound holds great potential for contributing to the discovery of novel therapeutic agents and agrochemicals.